methyl 4-[2-(3-methyl-4-nitro-5-isoxazolyl)vinyl]benzoate

• IUPAC Name: methyl 4-[(Z)-2-(3-methyl-4-nitro-1,2-oxazol-5-yl)ethenyl]benzoate
• InChI: InChI=1S/C14H12N2O5/c1-9-13(16(18)19)12(21-15-9)8-5-10-3-6-11(7-4-10)14(17)20-2/h3-8H,1-2H3/b8-5-
• InChI Key: CEPFVOJEXKJTDS-YVMONPNESA-N
• Canonical SMILES: CC1=NOC(=C1[N+](=O)[O-])C=CC2=CC=C(C=C2)C(=O)OC
• Isomeric SMILES: CC1=NOC(=C1[N+](=O)[O-])/C=C\C2=CC=C(C=C2)C(=O)OC
• Molecular Formula: C14H12N2O5
• Molecular Weight: 288.25 g/mol

Description

The compound “methyl 4-[2-(3-methyl-4-nitro-5-isoxazolyl)vinyl]benzoate” is an organic compound that contains a methyl group, a nitro group, an isoxazole ring, a vinyl group, and a benzoate ester group. The presence of these functional groups suggests that the compound could have interesting chemical properties and reactivity.

Synthesis Analysis

The synthesis of such a compound would likely involve several steps, each introducing a different functional group. Without specific literature or experimental data, it’s difficult to provide a detailed synthesis analysis.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. The presence of the isoxazole ring, a nitro group, and a benzoate ester group would contribute to the overall structure.

Chemical Reactions Analysis

The chemical reactions of this compound would be influenced by its functional groups. The nitro group is often involved in redox reactions, the isoxazole ring can participate in various ring-opening reactions, and the benzoate ester group could undergo hydrolysis.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure and functional groups. These could include its melting point, boiling point, solubility in various solvents, and reactivity.

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For example, if it’s used as a pharmaceutical, its mechanism of action would be how it interacts with biological systems.

Safety and Hazards

The safety and hazards associated with this compound would depend on its physical and chemical properties. It’s important to handle all chemicals with appropriate safety precautions.

Future Directions

The future directions for research on this compound could include exploring its potential uses, studying its reactivity, or developing new synthesis methods.